Cas no 5150-93-6 (Butanedioic acid,1-butyl ester)

Butanedioic acid,1-butyl ester structure
5150-93-6 structure
Product Name:Butanedioic acid,1-butyl ester
CAS No:5150-93-6
MF:C8H14O4
MW:174.194363117218
CID:367818
PubChem ID:78829
Update Time:2025-04-19

Butanedioic acid,1-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,1-butyl ester
    • 4-butoxy-4-oxobutanoic acid
    • MONO-BUTYLSUCCINATE
    • SUCCINIC ACID MONOBUTYL ESTER
    • Butanedioic acid, monobutyl ester
    • 5150-93-6
    • Succinic acid, monobutyl ester
    • AKOS006272794
    • Monobutyl succinate
    • Succinic acid, butyl ester
    • MFCD00462689
    • OGYSYXDNLPNNPW-UHFFFAOYSA-N
    • DTXSID80871114
    • Butyl succinate
    • 4-butoxy-4-oxobutanoicacid
    • SCHEMBL459010
    • Butanedioic acid, 1-butyl ester
    • S10462
    • BB 0218396
    • Bernsteinsaure-n-butylester
    • BRN 1773450
    • 3-02-00-01665 (Beilstein Handbook Reference)
    • MDL: MFCD00462689
    • Inchi: 1S/C8H14O4/c1-2-3-6-12-8(11)5-4-7(9)10/h2-6H2,1H3,(H,9,10)
    • InChI Key: OGYSYXDNLPNNPW-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)O)=O)CCCC

Computed Properties

  • Exact Mass: 174.08922
  • Monoisotopic Mass: 174.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.0732
  • Melting Point: 8.6°C
  • Boiling Point: 225.17°C (rough estimate)
  • Flash Point: 111.6ºC
  • Refractive Index: 1.4360 (estimate)
  • PSA: 63.6
  • LogP: 1.19450

Butanedioic acid,1-butyl ester Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Butanedioic acid,1-butyl ester Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd